Cas no 5284-05-9 (Phosphonic acid,ethyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI))

• Product Name: Phosphonic acid,ethyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI)
• CAS No: 5284-05-9
• MF: C₁₂H₂₈O₆P₂
• MW: 330.294646263123
• CID: 382800
• PubChem ID: 257667
• Update Time: 2025-04-19

Phosphonic acid,ethyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,ethyl-, ethyl ester, diester with 1,4-butanediol (7CI,8CI)
• 1,4-Bis-(ethoxy-ethyl-phosphinyloxy)-butan; 1,4-bis(ethoxydimethylsilyl)-2,5-diethynylbenzene; Benzene, 1,4-bis(ethoxydimethylsilyl)-2,5-diethynyl-; CTK3F9770;
• NSC-86052
• Phosphonic acid, ethyl-, ethyl ester, diester wtih 1,4-butanediol
• 5284-05-9
• butane-1,4-diyl diethyl bis[ethyl(phosphonate)]
• DTXSID40967305
• NSC86052

• Inchi： 1S/C12H28O6P2/c1-5-15-19(13,7-3)17-11-9-10-12-18-20(14,8-4)16-6-2/h5-12H2,1-4H3
• InChI Key： QHXHEDUSWYCAHZ-UHFFFAOYSA-N
• SMILES： P(CC)(=O)(OCC)OCCCCOP(CC)(=O)OCC

Computed Properties

• Exact Mass: 330.13624
• Monoisotopic Mass: 330.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 421.1°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.623
• PSA: 71.06
• LogP: 4.29880